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Compound of Interest

Compound Name: Descarbon Sildenafil-d3

Cat. No.: B12409405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines

for Descarbon Sildenafil-d3. The information presented is synthesized from available safety

data sheets for Descarbon Sildenafil, Sildenafil-d3, and Sildenafil Citrate. This document is

intended for use by professionals in research and development and should be used in

conjunction with institutional and regulatory safety protocols.

Chemical and Physical Properties
Descarbon Sildenafil-d3 is the deuterated form of Descarbon Sildenafil. While specific data

for the deuterated compound is limited, the properties of the non-deuterated analog provide a

close reference.
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Property Value Source

Chemical Name

4-ethoxy-3-(1-methyl-7-oxo-3-

propyl-6,7-dihydro-1H-

pyrazolo[4,3-d]pyrimidin-5-yl)-

N-(2-((methyl-

d3)amino)ethyl)benzenesulfon

amide

[1]

Synonyms Descarbon Sildenafil-d3 [1]

Molecular Formula
C20H28N6O4S (non-

deuterated)
[2][3]

Molecular Weight 451.56 g/mol [1]

Appearance White to Off-White Solid [3]

Storage Temperature

Room temperature.[4][5] For

long-term storage, -20°C is

recommended.[6]

Hazard Identification and Toxicological Information
Descarbon Sildenafil-d3 is classified as a moderately hazardous substance. The primary

routes of exposure are ingestion, inhalation, and skin or eye contact.
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Hazard Class Classification
Precautionary
Statement

Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.
[7]

Skin Irritation Category 2
H315: Causes skin

irritation.
[7][8]

Eye Irritation Category 2A
H319: Causes serious

eye irritation.
[7][8][9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation.
[7][8]

Toxicological Summary: To the best of current knowledge, the chemical, physical, and

toxicological properties of Descarbon Sildenafil-d3 have not been thoroughly investigated.[7]

The primary toxicological concerns are related to its irritant properties and potential harm if

swallowed. No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Descarbon Sildenafil-d3
are not publicly available in the provided search results. The hazard classifications are based

on data from analogous compounds. Standard OECD guidelines for acute oral, dermal, and

inhalation toxicity, as well as skin and eye irritation studies, would be the basis for a

comprehensive safety evaluation.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of the compound.

Handling:

Ventilation: Use in a well-ventilated area, preferably in a laboratory fume hood, to avoid dust

formation and inhalation.[5]
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Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields.[5]

Hand Protection: Handle with compatible chemical-resistant gloves.[5]

Body Protection: Wear a lab coat or other protective clothing.[5]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[5]

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[5]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[8]

Recommended storage is at room temperature.[4][5] For long-term stability, storage at -20°C

is advised.[6]

First Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First Aid Measures Source

Ingestion

If swallowed, rinse mouth with

water. Call a poison center or

doctor if you feel unwell.

[7][9]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[2][7]

Skin Contact

Wash off with plenty of soap

and water. If skin irritation

occurs, get medical advice.

[2][7][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.

[7][8][9]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection. Avoid breathing dust.[5]

Containment and Cleanup: Sweep up the material and place it in a suitable, closed container

for disposal. Avoid generating dust.[5]

Environmental Precautions: Do not let the product enter drains.[5]

Signaling Pathways and Experimental Workflows
To facilitate understanding of safety protocols, the following diagrams illustrate key workflows.
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Receiving and Storage Handling and Use
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Caption: General workflow for safe handling of Descarbon Sildenafil-d3.
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Spill Response Personnel Exposure
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Caption: Decision-making flowchart for accidental spill or exposure.
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Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to be released into the environment.

Transport Information
Descarbon Sildenafil-d3 is not classified as a dangerous good for transport.[2]

Disclaimer: This document is intended as a guide and is not exhaustive. All laboratory

personnel should be trained in safe handling procedures and have access to the full Safety

Data Sheet for any chemical they are working with. Always consult your institution's safety

office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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